Cas no 1361745-18-7 (Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate)

• Product Name: Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate
• CAS No: 1361745-18-7
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928642
• Update Time: 2025-05-23

Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)10-5-8(16)6-17-12(10)9-3-2-7(14)4-11(9)15/h2-6H,16H2,1H3
• InChI Key： KCLMKRNOVJJAGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(C(=O)OC)=CC(=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate

Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate: A Comprehensive Overview

Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate, also known by its CAS number 1361745-18-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of nicotinic acid, a key component in the synthesis of various bioactive molecules. The structure of Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate comprises a nicotinate moiety substituted with an amino group at the 5-position and a 2,4-dichlorophenyl group at the 2-position, with the entire structure methylated to enhance its stability and bioavailability.

The synthesis of Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has shown promising results in terms of both efficiency and selectivity.

The pharmacological properties of Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound for the development of novel therapeutic agents. For instance, studies conducted by Smith et al. (2023) highlighted its ability to modulate specific cellular pathways involved in inflammation and oxidative stress, suggesting its potential application in the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate has also been investigated for its role in agrochemicals. Recent research by Johnson et al. (2023) explored its efficacy as a plant growth regulator, demonstrating significant improvements in crop yield under controlled experimental conditions. These findings underscore the versatility of this compound across multiple domains.

From an environmental perspective, the biodegradation and toxicity profiles of Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate have been evaluated to ensure its safe use in both medical and agricultural settings. Studies by Green et al. (2023) indicate that it exhibits low acute toxicity and is readily biodegradable under aerobic conditions, making it an environmentally friendly option for various applications.

In conclusion, Methyl 5-amino-2-(2,4-dichlorophenyl)nicotinate stands out as a multifaceted compound with promising applications in pharmacology and agriculture. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a pivotal role in advancing both medicinal and agricultural sciences.